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Compound of Interest

Compound Name: 3-Hydroxy-6-methyl-2-nitropyridine

Cat. No.: B146962 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxy-6-methyl-2-nitropyridine (CAS No: 15128-90-2). The following procedures are

designed for researchers, scientists, and professionals in drug development to ensure safe

laboratory operations.

Hazard Identification and Precautionary Measures:

3-Hydroxy-6-methyl-2-nitropyridine is a yellow fine crystalline powder.[1] It is classified as a

skin and eye irritant and may cause respiratory irritation.[2] Adherence to the following

precautionary statements is mandatory.

Hazard Classifications:

Eye Irritant Category 2

Skin Irritant Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash face, hands and any exposed skin thoroughly after handling.[2][3]

P271: Use only outdoors or in a well-ventilated area.[2][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P405: Store locked up.[4][5]

P501: Dispose of contents/container to an approved waste disposal plant.[2][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is required when handling 3-Hydroxy-6-methyl-2-
nitropyridine to minimize exposure and ensure personal safety.
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PPE Category Item Standard/Specification

Eye & Face Protection

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

required for operations with a

high risk of splashing.

ANSI Z87.1 compliant.[6]

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves).

Inspect gloves before each

use.

Consult glove manufacturer's

resistance guide for specific

breakthrough times.

Body Protection

Laboratory coat. For larger

quantities or increased risk of

exposure, chemical-resistant

clothing or coveralls are

recommended.

Nomex® or similar flame-

resistant lab coat is advisable.

[6]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved N95 dust

mask or higher-level respirator

is necessary.

Respirator use requires a

formal respiratory protection

program, including fit testing.

[6]

Footwear
Closed-toe, closed-heel shoes

that cover the entire foot.

Leather or chemical-resistant

material is recommended.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a chemical fume hood.[2]

Verify that an eyewash station and safety shower are readily accessible and in good working

order.[2]

Assemble all necessary equipment and reagents before handling the compound.
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Remove all ignition sources from the immediate area.

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as outlined in the table above before entering the handling area.

3. Handling the Compound:

Avoid all personal contact with the substance, including inhalation of dust.[4]

When weighing or transferring the powder, do so in a manner that minimizes dust

generation.

Keep containers securely sealed when not in use.[4]

Avoid contact with incompatible materials such as strong oxidizing agents and strong bases.

[2]

Do not eat, drink, or smoke in the handling area.[4]

4. Spills and Emergency Procedures:

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid. Avoid

generating dust.[2][5]

Place the collected material into a suitable, labeled container for waste disposal.[4]

Clean the spill area with soap and water.[2]

Major Spills:

Evacuate the area and alert emergency services.

Control personal contact by wearing appropriate protective clothing and respiratory

protection.[4]
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Prevent the spillage from entering drains or waterways.[4]

5. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation persists.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[2]

Ingestion: Clean mouth with water and get medical attention.[2]

Disposal Plan
Dispose of waste in accordance with all local, state, and federal regulations.

Place waste material in a clearly labeled, sealed container.[4]

Dispose of contents/container to an approved waste disposal plant.[2]

Do not empty into drains.[2]

Empty containers may still present a chemical hazard and should be treated as hazardous

waste.[4]

Experimental Workflow for Handling 3-Hydroxy-6-
methyl-2-nitropyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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